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Compound of Interest

Compound Name: Benzene cyclohexane

Cat. No.: B8643489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the hydrogenation of benzene to cyclohexane

using a Raney® nickel catalyst. It includes comprehensive safety precautions, catalyst

activation procedures, and a step-by-step experimental workflow. The information is intended

for use in a laboratory research and development setting.

Safety Precautions
Raney® nickel is a pyrophoric catalyst, particularly when dry, and hydrogen gas is highly

flammable. Strict adherence to safety protocols is essential.[1][2]

Handling Raney® Nickel: Always handle Raney® nickel as a slurry in water or a suitable

solvent.[3][4] Never allow the catalyst to dry, as it can ignite spontaneously upon exposure to

air.[2][5][6] When filtering, do not let the filter cake run dry.[3][5] It is recommended to

measure the catalyst as a slurry and calculate the mass by density.[3]

Hydrogen Gas: Hydrogen is extremely flammable and forms explosive mixtures with air.[1]

Ensure the reaction is carried out in a well-ventilated area, preferably within a fume hood,

and away from ignition sources.[6] The reaction vessel must be purged of air before

introducing hydrogen.[5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-resistant lab

coats, safety glasses, and gloves.[1]
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Fire Safety: Have an appropriate fire extinguisher readily available. Do not use CO2-based

extinguishers on Raney® nickel fires; instead, use large quantities of water.[3]

Spills: In case of a small spill of moist catalyst, use a wetted paper towel to wipe it up, place

the towel in a waste container, and submerge it in water.[5] For larger spills or if the catalyst

ignites, evacuate the area and contact emergency services.[5]

Catalyst Activation
Commercially available Raney® nickel is often supplied as a nickel-aluminum alloy that

requires activation before use.[2][7] This process involves leaching the aluminum from the alloy

using a concentrated sodium hydroxide solution.[2][3]

Materials:

Raney® nickel-aluminum alloy powder

Sodium hydroxide (NaOH) pellets

Distilled water

Ethanol (absolute)

Ice bath

Stirrer

Thermometer

Beakers and flasks

Procedure:

In a large Erlenmeyer flask equipped with a stirrer and thermometer, prepare a solution of

sodium hydroxide in distilled water (e.g., 160 g NaOH in 600 ml H2O).[8]

Cool the NaOH solution to 50°C in an ice bath.[8]
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Slowly and portion-wise, add the Raney® nickel-aluminum alloy powder (e.g., 125 g) to the

stirred NaOH solution over 25-30 minutes, maintaining the temperature at 50 ± 2°C.[8]

After the addition is complete, continue to stir the suspension and maintain the temperature

at 50 ± 2°C for an additional 50 minutes.[8]

After digestion, carefully decant the supernatant and wash the catalyst with several large

portions of distilled water until the washings are neutral (pH 7).[8][9]

The activated Raney® nickel catalyst should be stored as a slurry in water or ethanol in a

tightly sealed container.[3][8] Caution: The activated catalyst is pyrophoric and must be kept

wet at all times.[8]

Experimental Protocol: Benzene Hydrogenation
This protocol describes the liquid-phase hydrogenation of benzene to cyclohexane in a batch

reactor.

Materials:

Benzene (reagent grade)

Activated Raney® nickel catalyst (as a slurry)

Solvent (e.g., deionized water or ethanol)[10]

High-pressure autoclave reactor equipped with a stirrer, pressure gauge, and temperature

controller[10]

Hydrogen gas supply

Procedure:

Reactor Charging:

To a 300 mL stainless steel autoclave, add the solvent (e.g., 55 mL of deionized water).

[10]
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Add benzene (e.g., 17 mL).[10]

Carefully add the activated Raney® nickel catalyst slurry. The amount of catalyst can vary,

but a typical starting point is a mole ratio of catalyst to substrate that ensures efficient

reaction.

System Purge:

Seal the autoclave.

Flush the reactor five times with nitrogen gas to remove all air.[10]

Replace the nitrogen atmosphere with hydrogen gas at a low pressure (e.g., 1 bar).[10]

Reaction:

Heat the autoclave to the desired reaction temperature (e.g., 130°C).[10]

Pressurize the reactor with hydrogen to the desired pressure (e.g., 60 bar).[10]

Begin stirring to start the reaction.[10]

Monitoring and Completion:

Monitor the reaction progress by observing the drop in hydrogen pressure.

The reaction is typically complete within a few hours. For example, a 2-hour reaction time

has been reported.[10]

Work-up:

Stop the stirring and cool the reactor to room temperature using an ice bath.[10]

Carefully vent the excess hydrogen gas.

Purge the reactor with nitrogen gas.

Open the reactor and extract the reaction mixture with a suitable organic solvent (e.g.,

ethyl acetate).[10]
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The product can be analyzed by gas chromatography.[10]

Catalyst Handling After Reaction:

The remaining Raney® nickel catalyst is still pyrophoric.[2]

Carefully filter the catalyst, ensuring it remains wet.[5]

The recovered catalyst can potentially be reactivated and reused.[11]

Data Presentation
The following table summarizes typical reaction conditions for Raney® nickel-catalyzed

benzene hydrogenation based on literature values.

Parameter
Liquid-Phase
Hydrogenation

Liquid-Phase
Hydrogenation

Reference [10] [12]

Reactor Type Stainless steel autoclave Bubble column reactor

Temperature 130°C 200°C - 225°C

Pressure 60 bar H₂ 50 bar

Substrate Benzene Benzene

Solvent Deionized Water Not specified

Reaction Time 2 hours Not specified

Visualization

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://2024.sci-hub.se/6088/dfbf630bd409bf92b13bd2003b2dd069/10.1007@s10562-016-1879-2.pdf
https://en.wikipedia.org/wiki/Raney_nickel
https://ehs.stanford.edu/wp-content/uploads/Hydrogenation-Fact-Sheet-1.pdf
https://patents.google.com/patent/US3896051A/en
https://2024.sci-hub.se/6088/dfbf630bd409bf92b13bd2003b2dd069/10.1007@s10562-016-1879-2.pdf
https://patents.google.com/patent/US4731496A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8643489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst Preparation & Handling

Hydrogenation Reaction

Product Work-up & Analysis

Start: Raney® Nickel-Aluminum Alloy

Activate with NaOH Solution

Leaching of Al

Wash with Distilled Water to pH 7

Store as Aqueous Slurry

Charge Reactor:
- Benzene
- Solvent

- Catalyst Slurry

Transfer Catalyst

Purge Reactor with N₂

Introduce H₂

Heat & Pressurize with H₂

Stir and React

Cool Reactor

Vent H₂ & Purge with N₂

End Reaction

Extract with Organic Solvent

Analyze Product (GC) Recover & Handle Catalyst Safely

Click to download full resolution via product page

Caption: Experimental workflow for Raney® nickel-catalyzed benzene hydrogenation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8643489?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8643489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8643489?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=kBgrEljLOOg
https://en.wikipedia.org/wiki/Raney_nickel
https://englelab.com/wp-content/uploads/2019/03/raney-ni-safety-slide.pdf
https://nickelgreen.com/introduction-to-raney-nickel/
https://ehs.stanford.edu/wp-content/uploads/Hydrogenation-Fact-Sheet-1.pdf
https://www.fishersci.com/store/msds?partNumber=AC395921000&productDescription=RANEY.-NICKEL+ACTIVATED+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.reddit.com/r/Chempros/comments/11qjv76/how_do_yall_activate_raney_ni/
https://orgsyn.org/demo.aspx?prep=cv3p0176
https://patents.google.com/patent/CN102744083A/en
https://patents.google.com/patent/CN102744083A/en
https://patents.google.com/patent/CN102744083A/en
https://2024.sci-hub.se/6088/dfbf630bd409bf92b13bd2003b2dd069/10.1007@s10562-016-1879-2.pdf
https://patents.google.com/patent/US3896051A/en
https://patents.google.com/patent/US3896051A/en
https://patents.google.com/patent/US4731496A/en
https://patents.google.com/patent/US4731496A/en
https://www.benchchem.com/product/b8643489#protocol-for-raney-nickel-catalyzed-benzene-hydrogenation
https://www.benchchem.com/product/b8643489#protocol-for-raney-nickel-catalyzed-benzene-hydrogenation
https://www.benchchem.com/product/b8643489#protocol-for-raney-nickel-catalyzed-benzene-hydrogenation
https://www.benchchem.com/product/b8643489#protocol-for-raney-nickel-catalyzed-benzene-hydrogenation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8643489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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